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Compound of Interest

Compound Name: DMPE-PEG2000

Cat. No.: B15549222

Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene

glycol)-2000] (DMPE-PEG2000). Designed for researchers, scientists, and drug development

professionals, this document details the essential characteristics of DMPE-PEG2000, outlines

key experimental protocols for its characterization, and visualizes relevant biological and

experimental processes.

Core Physicochemical Properties of DMPE-PEG2000
DMPE-PEG2000 is a phospholipid-polyethylene glycol conjugate that is widely utilized in the

formulation of drug delivery systems, particularly liposomes and lipid nanoparticles (LNPs).[1]

Its amphiphilic nature, with a hydrophobic dimyristoylphosphatidylethanolamine (DMPE) anchor

and a hydrophilic polyethylene glycol (PEG) chain, allows it to spontaneously self-assemble in

aqueous environments and impart unique "stealth" characteristics to nanocarriers.[1]

Quantitative Data Summary
The following table summarizes the key physicochemical properties of DMPE-PEG2000.
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Property Value References

Synonyms

1,2-Dimyristoyl-sn-glycero-3-

phosphoethanolamine-N-

[methoxy(polyethylene

glycol)-2000], 14:0 PEG2000

PE

[1]

Molecular Formula C125H251N2O55P (average) [2]

Average Molecular Weight ~2693.32 g/mol [2]

Physical State White to off-white solid [3]

Solubility

Soluble in organic solvents

such as chloroform and

methanol. Soluble in ethanol

and DMSO. Insoluble in PBS

(pH 7.2).

[4][5]

Purity >95% [3]

Critical Micelle Concentration

(CMC)

In the micromolar (µM) range

in aqueous solutions. The

exact value can be influenced

by factors such as ionic

strength and temperature.

[6]

Role in Drug Delivery: The "Stealth" Effect
The incorporation of DMPE-PEG2000 into liposomes and nanoparticles provides a significant

advantage in drug delivery by creating a "stealth" effect. The long, hydrophilic PEG chains form

a hydrated layer on the surface of the nanocarrier. This layer sterically hinders the binding of

opsonin proteins present in the bloodstream, which would otherwise mark the nanoparticles for

rapid clearance by the mononuclear phagocyte system (MPS), primarily in the liver and spleen.

By evading the MPS, these stealth nanocarriers exhibit prolonged circulation times, allowing for

greater accumulation at target sites, such as tumors, through the enhanced permeability and

retention (EPR) effect.[7]
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Experimental Protocols
This section details the methodologies for key experiments used to characterize DMPE-
PEG2000 and liposomes formulated with it.

Preparation of DMPE-PEG2000 Containing Liposomes
by Thin-Film Hydration
The thin-film hydration method is a common and straightforward technique for preparing

liposomes.[8][9]

Materials:

1,2-dimyristoyl-sn-glycero-3-phosphocholine (DMPC) or other primary phospholipid

Cholesterol

DMPE-PEG2000

Chloroform or a chloroform/methanol mixture

Phosphate-buffered saline (PBS) or other aqueous buffer

Procedure:

Lipid Dissolution: Dissolve the desired lipids (e.g., DMPC, cholesterol, and DMPE-PEG2000)

in a suitable organic solvent (e.g., chloroform) in a round-bottom flask. The molar ratio of the

lipids should be carefully chosen based on the desired formulation.

Film Formation: The organic solvent is slowly removed using a rotary evaporator under

reduced pressure. This process leaves a thin, uniform lipid film on the inner wall of the flask.

Drying: To ensure complete removal of the organic solvent, the flask containing the lipid film

is placed under a high vacuum for several hours or overnight.

Hydration: The lipid film is hydrated with an aqueous buffer (e.g., PBS) by adding the buffer

to the flask and agitating it. The temperature of the hydration buffer should be above the
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phase transition temperature (Tc) of the primary phospholipid to ensure proper liposome

formation. This initial hydration results in the formation of multilamellar vesicles (MLVs).

Size Reduction (Extrusion): To obtain unilamellar vesicles with a defined size, the MLV

suspension is subjected to extrusion. This process involves repeatedly passing the

suspension through polycarbonate membranes with a specific pore size (e.g., 100 nm) using

an extruder device.

Characterization of Liposomes
a) Particle Size and Polydispersity Index (PDI) by Dynamic Light Scattering (DLS):

DLS is a non-invasive technique used to measure the size distribution of particles in a

suspension.

Procedure:

Dilute a small aliquot of the liposome suspension in the same buffer used for hydration to an

appropriate concentration.

Transfer the diluted sample to a disposable cuvette.

Place the cuvette in the DLS instrument and allow the temperature to equilibrate.

Perform the measurement to obtain the average hydrodynamic diameter (particle size) and

the PDI. The PDI is a measure of the width of the size distribution, with values below 0.2

generally indicating a monodisperse population.[10][11]

b) Zeta Potential Measurement:

Zeta potential is a measure of the surface charge of the liposomes and is an indicator of their

stability in suspension.

Procedure:

Dilute the liposome suspension in an appropriate buffer (typically low ionic strength).

Inject the sample into a specialized zeta potential cell.
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Place the cell in the instrument and apply an electric field.

The instrument measures the electrophoretic mobility of the particles and calculates the zeta

potential. A zeta potential of at least ±30 mV is generally considered to indicate a stable

suspension due to electrostatic repulsion between particles.[12]

c) Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy can be used to confirm the chemical structure of DMPE-PEG2000 and its

incorporation into liposomes.

Procedure:

Lyophilize the DMPE-PEG2000 or the liposome sample.

Dissolve the lyophilized powder in a suitable deuterated solvent (e.g., deuterated chloroform

for the free lipid, or a mixture for liposomes).

Acquire 1H and 31P NMR spectra using a high-resolution NMR spectrometer.

Analyze the spectra to identify characteristic peaks corresponding to the different chemical

groups in DMPE-PEG2000, such as the methylene groups of the PEG chain and the

phosphate group of the phospholipid headgroup.

Mandatory Visualizations
Doxorubicin-Induced Apoptosis Signaling Pathway
Doxorubicin, a common chemotherapeutic agent often delivered via liposomes, induces

apoptosis in cancer cells through multiple signaling pathways.[6][13] The diagram below

illustrates a simplified representation of the intrinsic apoptosis pathway activated by

doxorubicin.
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Caption: Doxorubicin-induced intrinsic apoptosis pathway.

Experimental Workflow for Liposome Preparation and
Characterization
The following diagram outlines the key steps involved in the preparation and characterization of

DMPE-PEG2000-containing liposomes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15549222/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physicochemical-properties-of-dmpe-peg2000
https://www.benchchem.com/product/b15549222/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-dmpe-peg2000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liposome Preparation

Characterization

1. Lipid Dissolution
(DMPC, Cholesterol, DMPE-PEG2000)

2. Thin Film Formation
(Rotary Evaporation)

3. Drying
(High Vacuum)

4. Hydration
(Aqueous Buffer)

5. Size Reduction
(Extrusion)

Dynamic Light Scattering
(Size & PDI) Zeta Potential Measurement NMR Spectroscopy

(Structural Confirmation)

Click to download full resolution via product page

Caption: Workflow for liposome preparation and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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